Cas no 921623-44-1 (2-amino-3-4-(difluoromethoxy)phenylpropanoic acid hydrochloride)

• Product Name: 2-amino-3-4-(difluoromethoxy)phenylpropanoic acid hydrochloride
• CAS No: 921623-44-1
• MF: C₁₀H₁₂ClF₂NO₃
• MW: 267.656989097595
• MDL: MFCD20441606
• CID: 4322236
• PubChem ID: 69019045
• Update Time: 2025-05-25

2-amino-3-4-(difluoromethoxy)phenylpropanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• L-Tyrosine, O-(difluoromethyl)-, hydrochloride (1:1)
• 2-amino-3-[4-(difluoromethoxy)phenyl]propanoic acid hydrochloride
• LWDRCFDXDKENJL-QRPNPIFTSA-N
• (2S)-2-Amino-3-[4-(difluoromethoxy)phenyl]propanoic acid;hydrochloride
• SCHEMBL4369720
• 921623-44-1
• EN300-7436759
• (2s)-2-amino-3-[4-(difluoromethoxy)phenyl]propanoic acid hydrochloride
• 2-amino-3-4-(difluoromethoxy)phenylpropanoic acid hydrochloride

• MDL： MFCD20441606
• Inchi： 1S/C10H11F2NO3.ClH/c11-10(12)16-7-3-1-6(2-4-7)5-8(13)9(14)15;/h1-4,8,10H,5,13H2,(H,14,15);1H/t8-;/m0./s1
• InChI Key： LWDRCFDXDKENJL-QRPNPIFTSA-N
• SMILES： C(C1C=CC(OC(F)F)=CC=1)[C@H](N)C(=O)O.Cl

Computed Properties

• Exact Mass: 267.0473773g/mol
• Monoisotopic Mass: 267.0473773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6Ų

Additional information on 2-amino-3-4-(difluoromethoxy)phenylpropanoic acid hydrochloride

Recent Advances in the Study of 2-amino-3-4-(difluoromethoxy)phenylpropanoic acid hydrochloride (CAS: 921623-44-1)

The compound 2-amino-3-4-(difluoromethoxy)phenylpropanoic acid hydrochloride (CAS: 921623-44-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoromethoxy phenylpropanoic acid backbone, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a compound of interest for drug development.

One of the key areas of research has been the optimization of the synthetic pathway for 2-amino-3-4-(difluoromethoxy)phenylpropanoic acid hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and purity of the compound. This advancement is critical for scaling up production for preclinical and clinical studies. The study also highlighted the compound's stability under various physiological conditions, which is a positive indicator for its potential as a drug candidate.

Pharmacological investigations have revealed that 2-amino-3-4-(difluoromethoxy)phenylpropanoic acid hydrochloride exhibits significant activity as a modulator of specific neurotransmitter systems. In vitro and in vivo studies have demonstrated its ability to interact with glutamate receptors, suggesting potential applications in neurological disorders such as epilepsy and neurodegenerative diseases. Furthermore, preliminary data from animal models indicate that the compound has a favorable safety profile, with minimal off-target effects.

Another noteworthy aspect of recent research is the exploration of the compound's mechanism of action. Advanced computational modeling and molecular dynamics simulations have provided insights into how 2-amino-3-4-(difluoromethoxy)phenylpropanoic acid hydrochloride interacts with its target proteins. These studies have identified key binding sites and conformational changes that underlie its pharmacological effects, paving the way for the design of more potent and selective derivatives.

In addition to its neurological applications, 2-amino-3-4-(difluoromethoxy)phenylpropanoic acid hydrochloride has also been investigated for its anti-inflammatory properties. A 2023 study in the European Journal of Pharmacology reported that the compound can inhibit the production of pro-inflammatory cytokines in immune cells, suggesting potential utility in treating inflammatory and autoimmune conditions. This dual functionality—targeting both neurological and inflammatory pathways—makes it a versatile candidate for multifactorial diseases.

Despite these promising findings, challenges remain in the development of 2-amino-3-4-(difluoromethoxy)phenylpropanoic acid hydrochloride as a therapeutic agent. Issues such as bioavailability, metabolic stability, and long-term safety need to be addressed in future studies. However, the current body of research provides a strong foundation for further investigation and underscores the compound's potential as a valuable addition to the pharmaceutical arsenal.

In conclusion, the latest research on 2-amino-3-4-(difluoromethoxy)phenylpropanoic acid hydrochloride (CAS: 921623-44-1) highlights its multifaceted pharmacological profile and therapeutic potential. Continued efforts in synthetic optimization, mechanistic studies, and preclinical testing will be essential to fully realize its clinical applications. This compound represents an exciting avenue for drug discovery, particularly in the fields of neurology and immunology.